2-[4-(2-Hydroxyethyl)piperazin-1-yl]-5-nitrobenzonitrile

Specification

• CAS No.: 288251-81-0
• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.296
• IUPAC Name: 2-[4-(2-hydroxyethyl)piperazin-1-yl]-5-nitrobenzonitrile
• Standard InChI: InChI=1S/C13H16N4O3/c14-10-11-9-12(17(19)20)1-2-13(11)16-5-3-15(4-6-16)7-8-18/h1-2,9,18H,3-8H2
• Standard InChI Key: LIJBPUOVLYUVRK-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCO)C2=C(C=C(C=C2)[N+](=O)[O-])C#N

Introduction

2-[4-(2-Hydroxyethyl)piperazin-1-yl]-5-nitrobenzonitrile is a synthetic organic compound that has garnered attention in research settings due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is specifically designed for research purposes and is not intended for diagnostic or therapeutic use.

Synthesis and Preparation

The synthesis of 2-[4-(2-Hydroxyethyl)piperazin-1-yl]-5-nitrobenzonitrile typically involves a multi-step process starting from commercially available precursors. The reaction sequence may include alkylation of the piperazine ring with a hydroxyethyl group followed by coupling with a nitro-substituted benzonitrile derivative.

Biological Activity

While specific biological activity data for 2-[4-(2-Hydroxyethyl)piperazin-1-yl]-5-nitrobenzonitrile is limited, compounds with similar structural motifs have shown potential in various biological assays. For instance, nitro-substituted aromatic compounds can exhibit antimicrobial and anticancer properties due to their ability to interact with biological targets.

Potential Applications

Given its structural features, 2-[4-(2-Hydroxyethyl)piperazin-1-yl]-5-nitrobenzonitrile could be explored for applications in drug discovery, particularly in areas such as antimicrobial or anticancer research. The presence of a nitro group and a piperazine ring may confer properties beneficial for interacting with biological targets.